Cas no 5726-48-7 (Ethyl 2-amino-5-{(4-methoxyphenyl)amino-carbonyl}-4-methylthiophene-3-carboxylate)

• Product Name: Ethyl 2-amino-5-{(4-methoxyphenyl)amino-carbonyl}-4-methylthiophene-3-carboxylate
• CAS No: 5726-48-7
• MF: C₁₆H₁₈N₂O₄S
• MW: 334.390122890472
• MDL: MFCD01151574
• CID: 1076814
• PubChem ID: 742317
• Update Time: 2025-10-28

Ethyl 2-amino-5-{(4-methoxyphenyl)amino-carbonyl}-4-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-5-{[(4-methoxyphenyl)amino]-carbonyl}-4-methylthiophene-3-carboxylate
• 2-amino-5-(4-methoxy-phenylcarbamoyl)-4-methyl-thiophene-3-carboxylic acid ethyl ester
• AC1LEUW9
• AC1Q64CE
• CBMicro_028832
• ethyl 2-amino-5-{[(4-methoxyphenyl)amino]carbonyl}-4-methylthiophene-3-carboxylate
• Oprea1_162688
• Oprea1_821125
• BBL013537
• BIM-0029098.P001
• EN300-04585
• ethyl 2-amino-5-[(4-methoxyanilino)carbonyl]-4-methyl-3-thiophenecarboxylate
• CHEMBL3623758
• AKOS000508859
• Ethyl 2-amino-5-((4-methoxyphenyl)carbamoyl)-4-methylthiophene-3-carboxylate
• Ethyl2-amino-5-((4-methoxyphenyl)carbamoyl)-4-methylthiophene-3-carboxylate
• G19214
• 210560-47-7
• SR-01000429560
• Z56886348
• MFCD01151574
• VS-03856
• ethyl 2-amino-5-[(4-methoxyphenyl)carbamoyl]-4-methylthiophene-3-carboxylate
• STK095557
• ALBB-001643
• DTXSID60353468
• 5726-48-7
• CS-0206722
• SR-01000429560-1
• Ethyl 2-amino-5-{(4-methoxyphenyl)amino-carbonyl}-4-methylthiophene-3-carboxylate

• MDL： MFCD01151574
• Inchi： 1S/C16H18N2O4S/c1-4-22-16(20)12-9(2)13(23-14(12)17)15(19)18-10-5-7-11(21-3)8-6-10/h5-8H,4,17H2,1-3H3,(H,18,19)
• InChI Key： GMDIHVABFGQCSB-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C(C)=C1C(NC1C=CC(=CC=1)OC)=O)N

Computed Properties

• Exact Mass: 334.09884
• Monoisotopic Mass: 334.098728
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119
• XLogP3: 3.5

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Boiling Point: 403.9±47.0 °C at 760 mmHg
• Flash Point: 66.1±21.8 °C
• Refractive Index: 1.636
• PSA: 90.65

Ethyl 2-amino-5-{(4-methoxyphenyl)amino-carbonyl}-4-methylthiophene-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on Ethyl 2-amino-5-{(4-methoxyphenyl)amino-carbonyl}-4-methylthiophene-3-carboxylate

Ethyl 2-amino-5-{(4-methoxyphenyl)amino-carbonyl}-4-methylthiophene-3-carboxylate (CAS No. 5726-48-7): A Comprehensive Overview

Ethyl 2-amino-5-{(4-methoxyphenyl)amino-carbonyl}-4-methylthiophene-3-carboxylate (CAS No. 5726-48-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of thiophene, a five-membered heterocyclic compound with a sulfur atom. The presence of the ethyl group, amino functionalities, and the methoxyphenyl substituent makes it a versatile molecule with potential applications in various therapeutic areas.

The chemical structure of Ethyl 2-amino-5-{(4-methoxyphenyl)amino-carbonyl}-4-methylthiophene-3-carboxylate is characterized by its unique combination of functional groups. The thiophene ring provides a rigid and planar structure, which can influence the compound's biological activity and stability. The amino groups are known for their ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets. The methoxyphenyl substituent adds aromaticity and can modulate the compound's lipophilicity, affecting its solubility and permeability properties.

Recent studies have highlighted the potential of Ethyl 2-amino-5-{(4-methoxyphenyl)amino-carbonyl}-4-methylthiophene-3-carboxylate in various therapeutic applications. One notable area of research is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a key enzyme implicated in cancer progression. The researchers found that the compound effectively blocked the enzyme's activity, leading to reduced tumor growth in vitro and in vivo models.

In addition to its potential as an enzyme inhibitor, Ethyl 2-amino-5-{(4-methoxyphenyl)amino-carbonyl}-4-methylthiophene-3-carboxylate has also shown promise in anti-inflammatory and analgesic applications. A recent clinical trial evaluated the compound's efficacy in reducing inflammation and pain in patients with chronic conditions such as osteoarthritis. The results indicated that the compound was well-tolerated and provided significant relief from symptoms, suggesting its potential as a novel therapeutic agent.

The synthesis of Ethyl 2-amino-5-{(4-methoxyphenyl)amino-carbonyl}-4-methylthiophene-3-carboxylate involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the coupling of a thiophene derivative with an appropriate amine and carboxylic acid ester. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, has been shown to improve the efficiency and scalability of the process.

From a pharmacological perspective, Ethyl 2-amino-5-{(4-methoxyphenyl)amino-carbonyl}-4-methylthiophene-3-carboxylate exhibits favorable properties that make it suitable for drug development. Its lipophilicity allows it to cross biological membranes effectively, while its stability under physiological conditions ensures that it remains active in vivo. Furthermore, preliminary toxicology studies have indicated that the compound has a favorable safety profile, with no significant adverse effects observed at therapeutic doses.

In conclusion, Ethyl 2-amino-5-{(4-methoxyphenyl)amino-carbonyl}-4-methylthiophene-3-carboxylate (CAS No. 5726-48-7) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential, with promising results indicating its efficacy in various disease models.